2(1H)-Pyridinone, 5-((5-((3,5-dichlorophenyl)thio)-2-(hydroxymethyl)-4-(1-methylethyl)-1H-imidazol-1-yl)methyl)-

• CAS RN: 178980-50-2
• Molecular Formula: C19H19Cl2N3O2S
• Molecular Weight: 424.3 g/mol
• IUPAC Name: 5-[[5-(3,5-dichlorophenyl)sulfanyl-2-(hydroxymethyl)-4-propan-2-ylimidazol-1-yl]methyl]-3H-pyridin-2-one
• InChI: InChI=1S/C19H19Cl2N3O2S/c1-11(2)18-19(27-15-6-13(20)5-14(21)7-15)24(16(10-25)23-18)9-12-3-4-17(26)22-8-12/h3,5-8,11,25H,4,9-10H2,1-2H3
• InChI Key: QNLVFVXTBQEXTN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(N(C(=N1)CO)CC2=CCC(=O)N=C2)SC3=CC(=CC(=C3)Cl)Cl

Description

2(1H)-Pyridinone, 5-((5-((3,5-dichlorophenyl)thio)-2-(hydroxymethyl)-4-(1-methylethyl)-1H-imidazol-1-yl)methyl)- is a useful research compound. Its molecular formula is C19H19Cl2N3O2S and its molecular weight is 424.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a mixture of 5 ml of ethanol and 10 ml of 36% hydrochloric acid was dissolved 50 mg of 2-benzyloxymethyl-5-(3,5-dichlorophenylthio)-1-(5,6-dihydro-6-oxopyridin-3-ylmethyl)-4-isopropyl-1H-imidazole, and the mixture was stirred at 90° C. for 2 hours. After completion of the reaction, the solvent was distilled off under reduced pressure. An aqueous sodium hydrogen carbonate solution was added, the mixture was extracted with ethyl acetate, the extract was dried over sodium sulfate, and the solvent was distilled off under reduced pressure. The crystals were washed with diethyl ether, filtered, and 10 mg of 5-(3,5-dichlorophenylthio)-2-hydroxymethyl-1-(5,6-dihydro-6-oxopyridin-3-ylmethyl)-4-isopropyl-1H-imidazole (116a)was obtained (yield 24%). mp 220° C.